Cas no 832703-25-0 (Cyclopentanecarboxamide, N-[3-[1-oxo-2-(3-pyridinylmethyl)-2,8-diazaspiro[4.5]dec-8-yl]-1-(2-thienyl)propyl]-, hydrochloride (1:2))
![Cyclopentanecarboxamide, N-[3-[1-oxo-2-(3-pyridinylmethyl)-2,8-diazaspiro[4.5]dec-8-yl]-1-(2-thienyl)propyl]-, hydrochloride (1:2) structure](https://www.kuujia.com/scimg/cas/832703-25-0x500.png)
832703-25-0 structure
Product name:Cyclopentanecarboxamide, N-[3-[1-oxo-2-(3-pyridinylmethyl)-2,8-diazaspiro[4.5]dec-8-yl]-1-(2-thienyl)propyl]-, hydrochloride (1:2)
CAS No:832703-25-0
MF:C27H37ClN4O2S
MW:517.126284360886
CID:674905
Cyclopentanecarboxamide, N-[3-[1-oxo-2-(3-pyridinylmethyl)-2,8-diazaspiro[4.5]dec-8-yl]-1-(2-thienyl)propyl]-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanecarboxamide,N-[3-[1-oxo-2-(3-pyridinylmethyl)-2,8-diazaspiro[4.5]dec-8-yl]-1-(2-thienyl)propyl]-, dihydrochloride
- Cyclopentanecarboxamide, N-[3-[1-oxo-2-(3-pyridinylmethyl)-2,8-diazaspiro[4.5]dec-8-yl]-1-(2-thienyl)propyl]-, hydrochloride (1:2)
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- Inchi: 1S/C27H36N4O2S.ClH/c32-25(22-6-1-2-7-22)29-23(24-8-4-18-34-24)9-14-30-15-10-27(11-16-30)12-17-31(26(27)33)20-21-5-3-13-28-19-21;/h3-5,8,13,18-19,22-23H,1-2,6-7,9-12,14-17,20H2,(H,29,32);1H
- InChI Key: CGFNYNSHPVBICF-UHFFFAOYSA-N
- SMILES: O=C1N(CCC21CCN(CCC(C1SC=CC=1)NC(C1CCCC1)=O)CC2)CC1=CN=CC=C1.Cl
Cyclopentanecarboxamide, N-[3-[1-oxo-2-(3-pyridinylmethyl)-2,8-diazaspiro[4.5]dec-8-yl]-1-(2-thienyl)propyl]-, hydrochloride (1:2) Related Literature
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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2. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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5. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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